Cas no 1021927-90-1 (1-4-(methylsulfanyl)phenylpropan-2-ol)

• Product Name: 1-4-(methylsulfanyl)phenylpropan-2-ol
• CAS No: 1021927-90-1
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• MDL: MFCD26743260
• CID: 5214874
• PubChem ID: 84020248
• Update Time: 2025-05-19

1-4-(methylsulfanyl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylsulfanylphenyl)propan-2-ol
• 1-4-(methylsulfanyl)phenylpropan-2-ol

• MDL： MFCD26743260
• Inchi： 1S/C10H14OS/c1-8(11)7-9-3-5-10(12-2)6-4-9/h3-6,8,11H,7H2,1-2H3
• InChI Key： MFNYFADGOQVQPA-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(SC)C=C1)C(O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-4-(methylsulfanyl)phenylpropan-2-ol

Introduction to 1-4-(methylsulfanyl)phenylpropan-2-ol (CAS No. 1021927-90-1)

1-4-(methylsulfanyl)phenylpropan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1021927-90-1, is a significant compound in the realm of pharmaceutical and chemical research. This compound, featuring a unique structural motif comprising a phenyl ring substituted with a methylsulfanyl group and connected to a propan-2-ol moiety, has garnered attention due to its potential applications in medicinal chemistry and synthetic biology. The presence of both aromatic and aliphatic functional groups makes it a versatile intermediate for the development of novel bioactive molecules.

The molecular structure of 1-4-(methylsulfanyl)phenylpropan-2-ol can be described as follows: a benzene ring substituted at the 4-position with a methylsulfanyl (-SCH₃) group, which is further linked to a propan-2-ol (isopropanol) chain. This configuration imparts specific electronic and steric properties that are of great interest to researchers. The sulfur atom in the methylsulfanyl group introduces polarity, enhancing solubility in polar solvents while maintaining interactions with biological targets. The propan-2-ol side chain provides a hydrophobic anchor, facilitating binding to lipophilic regions of proteins or other biomolecules.

In recent years, the pharmaceutical industry has seen a surge in the exploration of sulfur-containing heterocycles due to their demonstrated biological activity. The methylsulfanyl substituent in 1-4-(methylsulfanyl)phenylpropan-2-ol is particularly noteworthy, as it has been shown to modulate enzyme activity and receptor binding. For instance, derivatives of this compound have been investigated for their potential role in inhibiting kinases and other enzymes involved in inflammatory pathways. Such activities are critical in the development of drugs targeting chronic diseases such as cancer and autoimmune disorders.

One of the most compelling aspects of 1-4-(methylsulfanyl)phenylpropan-2-ol is its synthetic accessibility. The compound can be readily prepared through established organic reactions, including alkylation of phenols followed by thiolation. This ease of synthesis makes it an attractive building block for medicinal chemists seeking to explore structure-activity relationships (SAR). By modifying the substituents on the phenyl ring or the propan-2-ol chain, researchers can generate libraries of analogues with tailored properties.

Recent studies have highlighted the importance of 1-(methylsulfanyl)phenylpropanes in drug discovery. A notable example is the investigation of compounds related to 1-methylsulfonylphenylpropanoic acid, which has shown promise in preclinical trials for its anti-inflammatory effects. The structural similarity between these compounds and 1-4-(methylsulfanyl)phenylpropan-2-ol suggests that the latter may exhibit comparable biological activities. Further research is warranted to explore these possibilities.

The chemical properties of 1-(methylsulfanyl)phenylpropanols, including 1-methylthioanisole derivatives, have also been extensively studied. These compounds often exhibit interesting physicochemical characteristics, such as logP values that optimize membrane permeability for oral bioavailability. In addition, their ability to participate in hydrogen bonding interactions makes them valuable candidates for designing molecules that interact with biological targets.

The synthesis and characterization of (methylthio)phenylalkanols like (methylthio)benzyl alcohol have provided insights into reaction mechanisms and functional group transformations. These studies have not only advanced synthetic methodologies but also contributed to our understanding of how structural modifications influence biological activity. For example, replacing the hydroxyl group with other functional groups can alter metabolic stability or binding affinity, making such compounds powerful tools for drug optimization.

The role of sulfur-containing compounds in medicinal chemistry cannot be overstated. Sulfur atoms are known for their ability to enhance binding interactions due to their nucleophilic nature and capacity to form stable complexes with metal ions or other biomolecules. In the context of 1-(methylthio)-4-hydroxybenzyl alcohol derivatives, this property has been exploited to develop drugs with enhanced efficacy and selectivity.

In conclusion, 1-(methylthio)-4-hydroxybenzyl alcohol (CAS No. 1021927-90) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with its synthetic accessibility, make it an invaluable asset for drug discovery programs targeting various therapeutic areas. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a crucial role in shaping the future of medicine.